Cas no 68449-32-1 (8-chlorotetralin-1-one)

8-Chlorotetralin-1-one is a chlorinated tetralone derivative with significant utility in organic synthesis and pharmaceutical research. Its structure, featuring a chlorinated aromatic ring fused to a cyclohexanone moiety, makes it a versatile intermediate for constructing complex molecules. The compound is particularly valuable in the synthesis of bioactive compounds, including pharmaceuticals and agrochemicals, due to its reactivity at the carbonyl and chloro-substituted positions. Its stability under standard conditions and compatibility with various reaction conditions further enhance its applicability in multi-step synthetic routes. Researchers favor 8-chlorotetralin-1-one for its predictable reactivity and potential to introduce functional diversity in target molecules.
8-chlorotetralin-1-one structure
8-chlorotetralin-1-one structure
Product Name:8-chlorotetralin-1-one
CAS No:68449-32-1
MF:C10H9ClO
MW:180.630861997604
MDL:MFCD06796577
CID:502336
PubChem ID:11367365
Update Time:2025-05-28

8-chlorotetralin-1-one Chemical and Physical Properties

Names and Identifiers

    • 8-Chloro-3,4-dihydronaphthalen-1(2H)-one
    • 1(2H)-Naphthalenone,8-chloro-3,4-dihydro-
    • 8-Chloro-1-tetralone
    • 8-Chloro-3,4-dihydro-2H-naphthalen-1-one
    • 1(2H)-NAPHTHALENONE,8-CHLORO-3,4-DIHYDRO
    • 8-chloro-1,2,3,4-tetrahydro-naphthalen-1-one
    • 8-chloro-3,4-dihydro-1(2H)-naphthalenone
    • 8-chlorotetralone
    • SCHEMBL1339705
    • DTXSID70463668
    • VUPGQWJGLPAGMZ-UHFFFAOYSA-N
    • MFCD06796577
    • CS-0060624
    • 8-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-ONE
    • 68449-32-1
    • 1(2H)-NAPHTHALENONE, 8-CHLORO-3,4-DIHYDRO-
    • AMY32141
    • FT-0658059
    • A9114
    • FS-2259
    • AKOS006345971
    • 8-Chlorotetralin-1-one
    • DB-074027
    • SY064265
    • 8-chlorotetralin-1-one
    • MDL： MFCD06796577
    • Inchi： 1S/C10H9ClO/c11-8-5-1-3-7-4-2-6-9(12)10(7)8/h1,3,5H,2,4,6H2
    • InChI Key： VUPGQWJGLPAGMZ-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC2=C1C(CCC2)=O

Computed Properties

  • Exact Mass: 180.03400
  • Monoisotopic Mass: 180.0341926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 1.248
  • Boiling Point: 308.3°C at 760 mmHg
  • Flash Point: 146.6°C
  • Refractive Index: 1.578
  • PSA: 17.07000
  • LogP: 2.85900

8-chlorotetralin-1-one Security Information

8-chlorotetralin-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

8-chlorotetralin-1-one Pricemore >>

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